Cas no 78189-50-1 (5-phenylisoxazole-3-carbonyl chloride)
78189-50-1 structure
Product Name:5-phenylisoxazole-3-carbonyl chloride
CAS No:78189-50-1
MF:C10H6ClNO2
MW:207.613141536713
MDL:MFCD07772806
CID:551656
PubChem ID:7164570
Update Time:2025-04-19
5-phenylisoxazole-3-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarbonylchloride, 5-phenyl-
- 5-phenyl-1,2-oxazole-3-carbonyl chloride
- 5-Phenyl-isoxazole-3-carbonyl chloride
- 5-Phenylisoxazole-3-carbonyl chloride
- 5-phenyl-1,2-oxazol-3-carbonyl chloride
- F2190-0154
- 78189-50-1
- DTXSID50428174
- AKOS015840545
- EN300-238061
- AS-5888
- MFCD07772806
- 5-Phenylisoxazole-3-carbonylchloride
- A865082
- SCHEMBL892678
- FT-0682818
- FUQOIZJIDZZDGY-UHFFFAOYSA-N
- DB-075424
- 5-phenylisoxazole-3-carbonyl chloride
-
- MDL： MFCD07772806
- Inchi： 1S/C10H6ClNO2/c11-10(13)8-6-9(14-12-8)7-4-2-1-3-5-7/h1-6H
- InChI Key： FUQOIZJIDZZDGY-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C2C=CC=CC=2)ON=1)=O
Computed Properties
- Exact Mass: 207.00900
- Monoisotopic Mass: 207.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.321
- Melting Point: 86 °C
- Boiling Point: 370.2°C at 760 mmHg
- Flash Point: 177.7°C
- Refractive Index: 1.568
- PSA: 43.10000
- LogP: 2.72060
5-phenylisoxazole-3-carbonyl chloride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-phenylisoxazole-3-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR346228-1g |
5-Phenyl-isoxazole-3-carbonyl chloride |
78189-50-1 | 1g |
£194.00 | 2024-05-24 | ||
| abcr | AB224560-1 g |
5-Phenylisoxazole-3-carbonyl chloride; 90% |
78189-50-1 | 1g |
€282.50 | 2023-04-27 | ||
| TRC | P400553-5mg |
5-Phenyl-isoxazole-3-carbonyl chloride |
78189-50-1 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P400553-10mg |
5-Phenyl-isoxazole-3-carbonyl chloride |
78189-50-1 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P400553-50mg |
5-Phenyl-isoxazole-3-carbonyl chloride |
78189-50-1 | 50mg |
$ 95.00 | 2022-06-03 | ||
| Chemenu | CM296523-1g |
5-Phenylisoxazole-3-carbonyl chloride |
78189-50-1 | 95% | 1g |
$162 | 2024-07-23 | |
| abcr | AB224560-1g |
5-Phenylisoxazole-3-carbonyl chloride, 90%; . |
78189-50-1 | 90% | 1g |
€282.50 | 2025-04-16 | |
| Enamine | EN300-238061-1g |
5-phenyl-1,2-oxazole-3-carbonyl chloride |
78189-50-1 | 95% | 1g |
$192.0 | 2023-09-15 | |
| Enamine | EN300-238061-5g |
5-phenyl-1,2-oxazole-3-carbonyl chloride |
78189-50-1 | 95% | 5g |
$792.0 | 2023-09-15 | |
| Enamine | EN300-238061-10g |
5-phenyl-1,2-oxazole-3-carbonyl chloride |
78189-50-1 | 95% | 10g |
$1545.0 | 2023-09-15 |
5-phenylisoxazole-3-carbonyl chloride Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:78189-50-1)5-phenylisoxazole-3-carbonyl chloride
Order Number:A865082
Stock Status:in Stock
Quantity:250mg/500mg/2g/5g/10g/1000mg/2500mg/5000mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:52
Price ($):159.0/248.0/665.0/1311.0/2557.0/318.0
Email:sales@amadischem.com
5-phenylisoxazole-3-carbonyl chloride Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:78189-50-1)5-phenylisoxazole-3-carbonyl chloride
Purity:99%/99%/99%/99%/99%/99%/99%/99%
Quantity:250mg/500mg/2g/5g/10g/1000mg/2500mg/5000mg
Price ($):159.0/248.0/665.0/1311.0/2557.0/318.0/665.0/1311.0